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Compound of Interest

Compound Name: Phenyl chlorodithioformate

Cat. No.: B102121

Introduction

Phenyl chlorodithioformate, with the CAS number 16911-89-0 and MDL number
MFCDO00013429, is a reactive chemical intermediate of significant interest to researchers in
organic synthesis and drug development.[1] This guide provides an in-depth overview of its
chemical properties, key applications, experimental protocols, and safety information.

Chemical and Physical Properties

Phenyl chlorodithioformate is a liquid at room temperature with a range of physicochemical
properties that are critical for its use in synthesis. A summary of these properties is provided in
the table below.
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Property Value

CAS Number 16911-89-0[1]

MDL Number MFCD00013429[1]
Molecular Formula C7HsCIS2[1]
Molecular Weight 188.70 g/mol [1]
Boiling Point 135 °C at 15 mmHg[1]
Density 1.331 g/mL at 25 °C[1]
Refractive Index n20/D 1.6688[1]

Flash Point >230 °F (>110 °C)[1]
Storage Temperature 2-8°C[1]

Applications in Organic Synthesis

The primary application of phenyl chlorodithioformate is as a reagent in the synthesis of
dithiocarbamates. Dithiocarbamates are a class of organosulfur compounds with a wide range
of applications, including as fungicides, herbicides, and intermediates in the synthesis of more
complex molecules. The reaction of phenyl chlorodithioformate with primary or secondary
amines yields the corresponding S-phenyl dithiocarbamates.

Experimental Protocols

While specific protocols for the use of phenyl chlorodithioformate are not widely published in
detail, a general procedure for the synthesis of dithiocarbamates from primary amines can be
adapted. The following is a representative protocol based on analogous reactions.

General Procedure for the Synthesis of S-Phenyl Dithiocarbamates:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve the primary or secondary amine (1.0 equivalent) in a suitable anhydrous solvent
(e.g., dichloromethane or tetrahydrofuran).
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Base Addition: Cool the solution to 0 °C in an ice bath and add a non-nucleophilic base (1.1
equivalents), such as triethylamine or diisopropylethylamine, to the stirred solution.

Addition of Phenyl Chlorodithioformate: Slowly add phenyl chlorodithioformate (1.05
equivalents) dropwise to the reaction mixture. Maintain the temperature at O °C during the
addition.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-
12 hours. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

Work-up: Upon completion, quench the reaction with water or a dilute aqueous acid solution.
Extract the product with a suitable organic solvent.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel.

Safety and Handling

Phenyl chlorodithioformate is a reactive and potentially hazardous chemical. It is classified
as a combustible liquid and is harmful if swallowed, causing severe skin burns and eye
damage.[1]

Precautionary Measures:
o Handle in a well-ventilated area, preferably in a chemical fume hood.[2][3]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1]

o Keep away from heat, sparks, and open flames.[2][3]

o Store in a cool, dry place away from incompatible materials such as strong oxidizing agents,
amines, and bases.[2]

 In case of contact with skin or eyes, flush immediately with copious amounts of water and
seek medical attention.[2][3]
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Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for the synthesis of an S-
phenyl dithiocarbamate using phenyl chlorodithioformate.
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Synthesis of S-Phenyl Dithiocarbamate Workflow

This guide provides a foundational understanding of phenyl chlorodithioformate for its
effective and safe use in a research setting. For specific applications, further literature review
and optimization of reaction conditions are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenyl Chlorodithioformate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102121#phenyl-chlorodithioformate-cas-number-and-
mdl-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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